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N-Methylmethanamine;perchloric
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Cat. No.: B180001

N-Methylmethanamine Perchloric Acid: A
Technical Guide

An In-depth Examination of the Chemical and Physical Properties of Dimethylammonium
Perchlorate for Researchers, Scientists, and Drug Development Professionals.

Introduction: N-Methylmethanamine perchloric acid, systematically known as
dimethylammonium perchlorate, is an organic salt formed from the reaction of dimethylamine
(N-methylmethanamine) and perchloric acid. As a member of the amine perchlorate family, it
shares characteristics with related compounds utilized in various industrial applications, notably
as energetic materials. While its direct role in drug development is not extensively documented,
the study of its chemical properties provides valuable insights for researchers in organic
synthesis, materials science, and analytical chemistry. This guide offers a comprehensive
overview of its known chemical properties, synthesis, and safety considerations, drawing on
available data and analogies with structurally similar compounds.

Chemical and Physical Properties

Quantitative data for dimethylammonium perchlorate is not widely available in dedicated
compilations. The following table summarizes known properties and provides estimates based
on related compounds such as dimethylamine hydrochloride and other amine perchlorates.
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Chemical Name

N-Methylmethanamine
perchloric acid;
Dimethylammonium

perchlorate

CAS Number 14488-49-4 [1]
Molecular Formula C2HsCINOa4 [1]
Molecular Weight 145.54 g/mol
Appearance White crystalline solid [2]
Not definitively reported for the
) ) pure compound. The
Melting Point .
hydrochloride salt melts at 171
°C.
Expected to be soluble in
water and polar organic
Solubility solvents like methanol and [21[3114]
ethanol. Somewhat
hygroscopic.
Not reported. For comparison,
Density the density of ammonium [5]

perchlorate is 1.95 g/cms.

Synthesis

The primary method for synthesizing dimethylammonium perchlorate is through the acid-base

neutralization reaction of dimethylamine with perchloric acid.

Experimental Protocol: Synthesis of

Dimethylammonium Perchlorate

Caution: Perchlorate salts are energetic materials and can be explosive, especially when

heated or in the presence of organic materials. All work should be conducted in a fume hood
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with appropriate personal protective equipment, including safety glasses, lab coat, and gloves.
Materials:

o Dimethylamine solution (e.g., 40% in water)

e Perchloric acid (e.g., 70% aqueous solution)

e Methanol or Ethanol (for recrystallization)

e Deionized water

e Glass beakers and stirring rod

e |ce bath

Buchner funnel and filter paper
Procedure:
 In a glass beaker, an agueous solution of perchloric acid is cooled in an ice bath.

» To the cooled and stirred perchloric acid solution, a slight excess of an aqueous
dimethylamine solution is added dropwise. The excess of dimethylamine ensures that no
unreacted perchloric acid remains, which would be hazardous upon drying.[2] The reaction is
exothermic and the temperature should be monitored and kept low.

 After the addition is complete, the solution is stirred for a short period in the ice bath. The
resulting solution will contain dimethylammonium perchlorate and water.

e The water is then removed by gentle heating in a well-ventilated area, away from any
flammable materials. The solution should be heated until a solid product is obtained.[2]

e The crude dimethylammonium perchlorate can be purified by recrystallization from a suitable
solvent such as methanol or ethanol.[6]

e The recrystallized product is collected by vacuum filtration, washed with a small amount of
cold solvent, and dried in a desiccator.
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Caption: Workflow for the synthesis of Dimethylammonium Perchlorate.

Chemical Reactivity and Thermal Decomposition

Dimethylammonium perchlorate is an oxidizing agent due to the perchlorate anion. It is
expected to react vigorously with reducing agents and combustible materials.

The thermal decomposition of amine perchlorates generally proceeds through an initial proton
transfer from the ammonium cation to the perchlorate anion, forming the free amine and
perchloric acid.[7] These products then undergo further exothermic decomposition. For
dimethylammonium perchlorate, the initial step would be:

(CH3)2NH2*ClO4~ - (CH3s)2NH + HCIOa4

The subsequent decomposition of dimethylamine and perchloric acid at elevated temperatures
produces a variety of gaseous products, including water, carbon dioxide, nitrogen oxides, and
hydrogen chloride.[7] The decomposition of amine perchlorates can be rapid and potentially
explosive, especially under confinement.[2]

Thermal analysis of related compounds like ammonium perchlorate shows a multi-stage
decomposition process.[8][9] A similar behavior is expected for dimethylammonium perchlorate,
with an initial endothermic phase transition followed by exothermic decomposition at higher
temperatures.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b180001?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC9030385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9030385/
http://www.sciencemadness.org/talk/viewthread.php?tid=61281
https://www.researchgate.net/publication/315886266_Thermal_decomposition_of_ammonium_perchlorate-A_TGA-FTIR-MS_study_Part_II
https://www.researchgate.net/publication/275672021_Thermal_decomposition_of_ammonium_perchlorate_-_A_TGA-FTIR-MS_study_Part_i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Proton Transfer
(Initial Step)

( )

Further Heating

( )

Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway for Dimethylammonium Perchlorate.

Spectroscopic Characterization

Specific spectroscopic data for dimethylammonium perchlorate is not readily available.
However, the expected spectral features can be inferred from the known spectra of the
dimethylammonium cation and the perchlorate anion.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic peaks for the
N-H stretching and bending vibrations of the dimethylammonium cation. The perchlorate
anion (ClO4™), which has tetrahedral symmetry, exhibits a strong, broad absorption band
around 1100 cm~! due to the asymmetric CI-O stretching vibration.[10][11]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would likely show a signal for the methyl protons and
a signal for the protons attached to the nitrogen. The chemical shift and multiplicity of the
N-H protons can be influenced by the solvent and temperature.
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o 18C NMR: The carbon-13 NMR spectrum is expected to show a single resonance for the
two equivalent methyl carbons.

o Mass Spectrometry (MS): Mass spectrometry of the salt would likely show the fragmentation
pattern of the dimethylamine cation. The perchlorate anion itself is generally not observed
directly in positive ion mode ESI-MS.

Safety and Handling

Dimethylammonium perchlorate should be handled with care due to its oxidizing and potentially
explosive properties.

o General Hazards: Perchlorates are strong oxidizing agents and can form explosive mixtures
with organic materials, finely divided metals, and other reducing agents.[12] They can be
sensitive to heat, shock, and friction.[2]

o Personal Protective Equipment (PPE): Safety goggles, a flame-retardant lab coat, and
appropriate gloves should be worn when handling this compound.[12][13]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials and
sources of ignition. It should be stored in a tightly sealed container due to its hygroscopic
nature.[2]

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
waste.

Applications

While specific applications for dimethylammonium perchlorate are not well-documented, related
amine perchlorates are used as energetic components in solid rocket propellants and
pyrotechnics.[3][14][15] The presence of the organic cation can modify the combustion
properties compared to inorganic perchlorates like ammonium perchlorate.

Conclusion

N-Methylmethanamine perchloric acid (dimethylammonium perchlorate) is an organic salt with
properties characteristic of amine perchlorates. While detailed experimental data for this
specific compound is sparse in the literature, its synthesis, reactivity, and safety precautions
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can be largely inferred from its constituent ions and from closely related compounds. Further
research is needed to fully characterize its physicochemical properties and explore its potential
applications. Researchers working with this or similar compounds should exercise extreme
caution due to its potential as an energetic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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